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Compound of Interest

Compound Name: N,N-Didesmethylvenlafaxine

Cat. No.: B022065

An In-Depth Technical Guide to N,N-
Didesmethylvenlafaxine

Introduction

N,N-Didesmethylvenlafaxine, also known as Dinorvenlafaxine, is a chemical compound
recognized primarily as a minor metabolite of the widely prescribed antidepressant drug,
venlafaxine.[1][2] Venlafaxine is a serotonin-norepinephrine reuptake inhibitor (SNRI) used in
the treatment of major depressive disorder, anxiety, and panic disorders.[3][4] Understanding
the structure, properties, and metabolic fate of its metabolites is crucial for a comprehensive
pharmacological and toxicological assessment. This guide provides a detailed technical
overview of N,N-Didesmethylvenlafaxine, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Identification

N,N-Didesmethylvenlafaxine is structurally characterized by the removal of both methyl
groups from the tertiary amine of the parent compound, venlafaxine, resulting in a primary
amine.[1]

Caption: 2D structure of N,N-Didesmethylvenlafaxine.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b022065?utm_src=pdf-interest
https://www.benchchem.com/product/b022065?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Didesmethylvenlafaxine
https://scialert.net/fulltext/?doi=jpt.2008.27.33
https://pubchem.ncbi.nlm.nih.gov/compound/Venlafaxine
https://www.ncbi.nlm.nih.gov/books/NBK305561/bin/20150727venlafaxine.pdf
https://www.benchchem.com/product/b022065?utm_src=pdf-body
https://www.benchchem.com/product/b022065?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Didesmethylvenlafaxine
https://www.benchchem.com/product/b022065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The fundamental chemical identifiers for N,N-Didesmethylvenlafaxine are summarized in the

table below.
Identifier Value Reference
1-[2-amino-1-(4-
IUPAC Name methoxyphenyl)ethyl]cyclohex [1]

an-1-ol

Dinorvenlafaxine, N,N-
Synonyms _ _ [11[5]
Didesmethyl venlafaxine

CAS Number 93413-77-5 [1]
Molecular Formula C15H23NO2 [1]
Molecular Weight 249.35 g/mol [1]

COC1=CC=C(C=C1)C(CN)C2(
CCCCC2)0

Canonical SMILES

Physicochemical Properties

The known physical and chemical properties of N,N-Didesmethylvenlafaxine and its
hydrochloride salt are presented below. This data is essential for its synthesis, purification, and
analytical detection.

Property Value Reference
Appearance Off-white to pale yellow solid [6]
Melting Point 168 - 172°C [6]
Melting Point (HCI Salt) 174 - 178°C [7]
Molecular Weight (HCI Salt) 285.81 g/mol [7]

Pharmacology and Biochemistry
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Venlafaxine undergoes extensive hepatic metabolism, primarily mediated by cytochrome P450
(CYP) enzymes.[2] The main metabolic route is O-demethylation by CYP2D6 to form the major
active metabolite, O-desmethylvenlafaxine (ODV).[8][9][10] A minor pathway involves N-
demethylation by CYP3A4 and CYP2C19 to produce N-desmethylvenlafaxine (NDV).[9]

N,N-Didesmethylvenlafaxine is formed through the sequential N-demethylation of
venlafaxine. This secondary metabolite is considered minor in the overall metabolic profile of
the parent drug.[9][10] Both ODV and NDV can be further metabolized by CYP2C19, CYP2D6,
and/or CYP3A4 to form N,O-didesmethylvenlafaxine.[3][9]
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Metabolic Pathway of Venlafaxine

Venlafaxine

CYP2D6 (Major)
CYP2C19 (Minor)

/ Further Metabolism \

O-Desmethylvenlafaxine (ODV) CYP2C19, CYP2DS6, N-Desmethylvenlafaxine (NDV)
(Major Active Metabolite) CYP3A4 (Minor Metabolite)

CYP3A4, CYP2C19

N,O-Didesmethylvenlafaxine
(Minor Metabolite)

CYP3A4, CYP2C19

N,N-Didesmethylvenlafaxine
(Minor Metabolite)
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Workflow for Synthesis of Venlafaxine

Start:
N,N-Didesmethylvenlafaxine HCI
in Water

\

Add 50% NaOH
(to free base)

Y

Add Formic Acid &
Formaldehyde

l

Heat under Reflux

(~5 hours)

Monitor by HPLC

&eaction Complete

Cool to Room Temp.

Y

Adjust to pH 12
with 50% NaOH

Y

Extract with
Isopropyl Acetate

l

Isolate Product:

Venlafaxine
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Analytical Workflow for Metabolite Quantification

Biological Sample

(e.g., Plasma) Solid-Phase Extraction (SPE)

Sample élean-up

Load Sample >

Wash (Remove Interferences) >

Elute Analytes >

l

Elution & Reconstitution

HPLC Separation
(e.g., C18 Column)

Tandem Mass Spectrometry
(ESI-MS/MS)

Data Acquisition
& Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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